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Compound of Interest

Compound Name: Amine-PEG6-thiol

Cat. No.: B11929514

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the safety data for Amine-PEG6-
thiol, a bifunctional linker commonly utilized in the development of PROTACs (Proteolysis
Targeting Chimeras) and other bioconjugation applications. The information presented is
aggregated from various supplier Safety Data Sheets (SDS) and is intended to provide a
thorough understanding of the potential hazards, safe handling procedures, and emergency
responses associated with this compound.

It is critical to note that the properties and hazard classifications of Amine-PEG-thiol can vary
depending on its molecular weight and purity. Therefore, users must always consult the specific
Safety Data Sheet provided by the manufacturer for the exact product in use.

Hazard Identification and Classification

The hazard classification for Amine-PEG6-thiol can differ between suppliers and specific
product formulations. While some suppliers classify certain molecular weight versions as not a
hazardous substance or mixture, others provide specific GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classifications. It is crucial to adhere to the
classification on the product-specific SDS.

A generalized GHS classification workflow for a potentially hazardous chemical is outlined
below:
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GHS Classification Workflow

Based on available data for some variants of Amine-PEG-thiol, the following classifications

have been noted:

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects

Physical and Chemical Properties

The physical and chemical properties of Amine-PEG6-thiol can vary based on the specific
molecular weight and purity. The following table summarizes available data for a specific

variant.
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Property Value
Molecular Formula C12H27NO5S
Molecular Weight 297.41 g/mol
Purity > 96%
Not consistently reported; may be a solid or
Appearance _
liquid
B Soluble in agueous solutions and most organic
Solubility

solvents

Safe Handling and Storage

Proper handling and storage are essential to ensure the safety of laboratory personnel and to
maintain the integrity of the product.

7.1. Precautions for Safe Handling:

e Avoid contact with skin and eyes.

» Avoid inhalation of vapor, mist, or gas.

e Use only in a well-ventilated area, preferably in a chemical fume hood.
e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

7.2. Conditions for Safe Storage:
» Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed.
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« Recommended storage temperatures can vary, with some suppliers recommending -20°C for
long-term storage.

¢ For stock solutions, storage at -80°C for up to 6 months or -20°C for up to 1 month is
recommended.[1]

¢ Avoid direct sunlight.

The following diagram illustrates a logical workflow for the safe handling of Amine-PEG6-thiol
in a laboratory setting.
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Safe Handling Workflow

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following table and
diagram outline the recommended first aid procedures.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) . o ) )
give artificial respiration. Seek immediate

medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) L ) i
clothing. If irritation persists, seek medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.

The decision-making process for administering first aid is visualized in the following diagram:
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Experimental Protocols

It is important to clarify that Safety Data Sheets do not contain detailed experimental protocols
for the application of the chemical in research or manufacturing. The purpose of an SDS is to
provide critical safety and handling information.

For protocols related to the use of Amine-PEG6-thiol in specific applications such as PROTAC
synthesis or bioconjugation, researchers should consult relevant scientific literature and
established laboratory procedures. The handling and safety precautions outlined in this guide
and the manufacturer's SDS should be integrated into any such experimental protocols.

Personal Protective Equipment (PPE)

To minimize exposure, the use of appropriate personal protective equipment is mandatory
when handling Amine-PEG6-thiol.
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PPE Type Specifications

Safety glasses with side-shields or chemical

Eye/Face Protection
safety goggles.

Chemical-resistant gloves (e.qg., nitrile rubber)
) ] and a lab coat. Ensure gloves are inspected
Skin Protection ) ) )
prior to use and changed frequently, especially if

contaminated.

In case of insufficient ventilation or the formation
Respiratory Protection of aerosols, a NIOSH-approved respirator

should be worn.

Accidental Release Measures

In the event of a spill, follow these procedures:

» Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
vapors, mist, or gas. Wear appropriate PPE.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable, closed container for disposal.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for the official Safety Data Sheet provided by the manufacturer. Always refer to the product-
specific SDS for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PEG6-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929514+#safety-data-sheet-sds-for-amine-peg6-
thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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